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Compound of Interest

Compound Name:
(R)-2-Chloromandelic Acid Ethyl

Ester

Cat. No.: B041048 Get Quote

An In-depth Technical Guide to (R)-2-Chloromandelic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-2-Chloromandelic acid and its derivatives are crucial chiral building blocks in the

pharmaceutical industry, notably in the synthesis of antiplatelet agents like Clopidogrel. This

technical guide focuses on (R)-2-Chloromandelic Acid Ethyl Ester, providing comprehensive

information on its chemical identity, structure, physicochemical properties, a detailed

experimental protocol for its synthesis via Fischer esterification, and a visual representation of

the synthetic pathway. While a specific CAS number for the ethyl ester is not readily available

in common databases, this guide compiles relevant data from its parent acid and methyl ester

analogues to provide a thorough resource for researchers.

Chemical Identity and Structure
(R)-2-Chloromandelic Acid Ethyl Ester is the ethyl ester derivative of (R)-2-Chloromandelic

acid. The esterification of the carboxylic acid group with ethanol results in this compound.

IUPAC Name: ethyl (2R)-2-(2-chlorophenyl)-2-hydroxyacetate

Molecular Formula: C₁₀H₁₁ClO₃
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Molecular Weight: 214.64 g/mol

Chemical Structure:

While a dedicated CAS number for (R)-2-Chloromandelic Acid Ethyl Ester is not definitively

found in the searched public databases, the relevant CAS numbers for its parent acid and

methyl ester are provided for reference.

Physicochemical Data
Quantitative data for (R)-2-Chloromandelic Acid Ethyl Ester is not widely reported. However,

the properties of the parent acid and the corresponding methyl ester provide valuable context.

Property
(R)-(-)-2-Chloromandelic
Acid

(R)-Methyl 2-(2-
chlorophenyl)-2-
hydroxyacetate

CAS Number 52950-18-2[1][2] 32345-59-8

Molecular Formula C₈H₇ClO₃[1] C₉H₉ClO₃

Molecular Weight 186.59 g/mol [1] 200.62 g/mol

Melting Point 119-121 °C[1][2] 34 °C

Boiling Point Not available
297.663 °C at 760 mmHg

(Predicted)

Optical Activity [α]23/D −126° (c = 3 in H₂O)[1] Not available

Appearance
White to off-white crystals or

crystalline powder
<34°C Solid, >34°C Liquid

Synthesis of (R)-2-Chloromandelic Acid Ethyl Ester
The most common and straightforward method for the synthesis of (R)-2-Chloromandelic
Acid Ethyl Ester is the Fischer esterification of (R)-2-Chloromandelic acid with ethanol in the

presence of an acid catalyst.

Fischer Esterification: An Overview
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Fischer esterification is an acid-catalyzed condensation reaction between a carboxylic acid and

an alcohol. The reaction is reversible, and to drive the equilibrium towards the formation of the

ester, an excess of the alcohol is typically used, and/or the water formed during the reaction is

removed.

Detailed Experimental Protocol
Materials:

(R)-(-)-2-Chloromandelic acid (1.0 equivalent)

Absolute Ethanol (a large excess, e.g., 10-20 equivalents, also serves as the solvent)

Concentrated Sulfuric Acid (catalytic amount, e.g., 0.1 equivalents)

Saturated Sodium Bicarbonate solution

Brine (saturated Sodium Chloride solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Ethyl acetate

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware
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Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve (R)-(-)-2-Chloromandelic acid in an excess of absolute ethanol.

Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated

sulfuric acid to the solution.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. The reaction progress can be monitored by Thin Layer Chromatography

(TLC).

Work-up: After the reaction is complete (as indicated by TLC or after a set time, e.g., 4-6

hours), allow the mixture to cool to room temperature.

Solvent Removal: Remove the excess ethanol under reduced pressure using a rotary

evaporator.

Extraction: Dissolve the residue in ethyl acetate and transfer it to a separatory funnel. Wash

the organic layer sequentially with deionized water, saturated sodium bicarbonate solution

(to neutralize the acid catalyst), and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the

crude (R)-2-Chloromandelic Acid Ethyl Ester.

Purification: The crude product can be further purified by flash column chromatography if

necessary.

Visualization of the Synthesis Pathway
// Reactants R_acid [label="(R)-2-Chloromandelic\nAcid", fillcolor="#F1F3F4",

fontcolor="#202124"]; R_alcohol [label="Ethanol\n(Excess)", fillcolor="#F1F3F4",

fontcolor="#202124"];

// Catalyst Catalyst [label="H₂SO₄\n(catalyst)", shape=ellipse, fillcolor="#FBBC05",

fontcolor="#202124"];
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// Intermediate Intermediate [label="Protonated\nTetrahedral\nIntermediate", shape=diamond,

style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Products P_ester [label="(R)-2-Chloromandelic\nAcid Ethyl Ester", fillcolor="#34A853",

fontcolor="#FFFFFF"]; P_water [label="Water", fillcolor="#F1F3F4", fontcolor="#202124"];

// Logical flow {rank=same; R_acid; R_alcohol;} R_acid -> Intermediate; R_alcohol ->

Intermediate; Catalyst -> Intermediate [style=dashed, arrowhead=open]; Intermediate ->

P_ester; Intermediate -> P_water; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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